Cas no 2229526-60-5 (1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol
• CAS No: 2229526-60-5
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5994599
• PubChem ID: 165678133
• Update Time: 2025-06-07

1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol
• 1-{1-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropyl}ethan-1-ol
• 2229526-60-5
• EN300-1967163

• Inchi： 1S/C12H13F3O2/c1-7(16)12(4-5-12)9-3-2-8(6-10(9)13)17-11(14)15/h2-3,6-7,11,16H,4-5H2,1H3
• InChI Key： SOJFRBUGUDYXBK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(C)O)CC1)OC(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol

Introduction to 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol (CAS No. 2229526-60-5)

1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol (CAS No. 2229526-60-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

The chemical structure of 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol is particularly noteworthy. The presence of a cyclopropyl ring and multiple fluorine substituents imparts distinct physical and chemical properties to the molecule. The cyclopropyl ring, known for its high strain energy, can influence the conformational flexibility and reactivity of the compound. Additionally, the difluoromethoxy and fluorine substituents on the phenyl ring contribute to the molecule's lipophilicity and electronic properties, which are crucial for its biological activity.

The synthesis of 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol has been a subject of extensive research. One of the most common approaches involves the coupling of a difluoromethoxy-substituted aryl halide with a cyclopropyl derivative, followed by reduction to form the alcohol functionality. Recent advancements in transition-metal-catalyzed cross-coupling reactions have significantly improved the efficiency and yield of this synthesis process. For instance, palladium-catalyzed Suzuki-Miyaura coupling reactions have been widely used to construct the aryl-cyclopropyl bond with high selectivity and yield.

In terms of pharmacological properties, 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol has demonstrated remarkable activity in several biological assays. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has been found to possess neuroprotective properties, potentially making it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol is still under investigation, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of intracellular signaling cascades, particularly those involving mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB). These signaling pathways play critical roles in inflammation and cell survival, making them attractive targets for therapeutic intervention.

Clinical trials involving 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol are currently in progress to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. Phase II trials are underway to further assess its therapeutic potential in specific disease conditions.

Beyond its therapeutic applications, 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol has also been explored for its use as a research tool in chemical biology. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes. For example, it has been used to investigate the binding affinity and selectivity of certain receptors and enzymes, providing valuable insights into their function and regulation.

In conclusion, 1-{1-4-(difluoromethoxy)-2-fluorophenylcyclopropyl}ethan-1-ol (CAS No. 2229526-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanism of action and expand its utility in both clinical and research settings.